m-Xylenes
m-Xylenes, also known as o-xylene, are a colorless and sweet-smelling liquid hydrocarbons derived from the fractional distillation of petroleum or produced by catalytic reforming of naphtha. This isomer of xylene belongs to the aromatic hydrocarbon family and is characterized by its molecular formula C8H10. Due to their high stability and versatility, m-Xylenes are widely used in various industries.
In the production of synthetic fabrics such as polyester and polyethylene terephthalate (PET), m-Xylenes serve as key raw materials. They also play a crucial role in the manufacturing of solvents for paints, varnishes, and adhesives due to their excellent solvent properties. Furthermore, m-Xylenes are utilized in the production of pharmaceuticals, dyes, plastics, and certain resins.
Safety precautions should always be followed when handling m-Xylene as it is flammable and may pose health risks if ingested, inhaled, or come into contact with skin or eyes. Adequate ventilation and personal protective equipment (PPE) such as gloves and goggles are recommended to minimize exposure risk.

Structure | Chemical Name | CAS | MF |
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2-(2,4-Dimethylphenyl)-2,2-difluoroacetic acid | 1341322-71-1 | C10H10F2O2 |
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4-(2,6-Dimethylphenyl)butan-2-ol | 832712-91-1 | C12H18O |
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1-(2,4-dimethylphenyl)cyclobutylmethanol | 1518628-78-8 | C13H18O |
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1-(2-bromoethyl)-2,4-dimethylbenzene | 69919-99-9 | C10H13Br |
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2,6-Dimethyl(3-chloropropyl)benzene | 1554941-42-2 | C11H15Cl |
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5-(2,6-dimethylphenyl)-1,2-oxazol-3-amine | 1694755-27-5 | C11H12N2O |
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(Z)-2,4-dimethyl-N-(3-(3-morpholinopropyl)-4-(thiophen-2-yl)thiazol-2(3H)-ylidene)aniline | 905781-48-8 | C22H27N3OS2 |
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2-(5-Bromo-2,4-dimethylphenyl)-1,3-dioxolane | 2624417-78-1 | C11H13BrO2 |
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(2R)-2-amino-2-(2,4-dimethylphenyl)ethan-1-ol | 1213106-34-3 | C10H15NO |
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(2,4-dimethylphenyl)methanesulfonamide | 1078627-79-8 | C9H13NO2S |
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